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Compound of Interest

Compound Name: Bromophenol Red
CAS No.: 2800-80-8
Cat. No.: B1214209
Get Quote
. J

In the precise world of scientific research and drug development, the selection of an
appropriate pH indicator is a critical decision that can significantly impact the accuracy and
validity of experimental results. Among the myriad of available indicators, Bromophenol Red
and Bromophenol Blue are two structurally similar sulfonphthalein dyes that are frequently
employed. This guide provides a detailed comparison of their performance, supported by their
physicochemical properties and general experimental protocols, to aid researchers in making
an informed choice for their specific applications.

Physicochemical Properties

A fundamental understanding of the distinct properties of Bromophenol Red and Bromophenol
Blue is essential for their effective application. The key characteristics of each indicator are
summarized in the table below.
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Property Bromophenol Red Bromophenol Blue
pH Transition Range 5.2 - 6.8[1][2] 3.0 - 4.6[3][4]

pKa ~6.0 ~4.0[5][6][7]

Color in Acidic Form Yellow[2] Yellow[3][4]

Color in Basic Form

Red/Purple[2][8]

Blue/Purple[3][4][6]

Molecular Formula

C19H12Br20sS

C19H10BrsaOsS[3]

Molar Mass

512.19 g/mol [8]

669.96 g/mol [4]

Decision Framework for Indicator Selection

The choice between Bromophenol Red and Bromophenol Blue hinges primarily on the
expected pH at the equivalence point of the titration. The ideal indicator is one whose pH
transition range brackets the equivalence point pH of the reaction.
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Indicator Selection Logic

Determine the expected pH
at the equivalence point of the titration

nalyze

Is the expected pH
between 3.0 and 4.6?

No Yes

Is the expected pH
between 5.2 and 6.8?

Select Bromophenol Blue

No

Select Bromophenol Red Consider other indicators
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Acid-Base Titration Workflow

Preparation
Pipette known volume Rinse and fill buret
of analyte into flask with titrant

l

Add a few drops
of indicator to analyte
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Slowly add titrant
to analyte with swirling

'

Add titrant dropwise
near the endpoint

'

Observe for permanent
color change (endpoint)

Data Analysis

Record final
titrant volume

l

Calculate volume
of titrant used

l

Calculate analyte
concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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